Cas no 2227801-97-8 ((3R)-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid)

• Product Name: (3R)-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid
• CAS No: 2227801-97-8
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5772317
• PubChem ID: 165710711
• Update Time: 2025-06-10

(3R)-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2227801-97-8
• EN300-1796510
• (3R)-3-hydroxy-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoic acid
• (3R)-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid

• Inchi： 1S/C9H14N2O3/c1-6(2)11-7(3-4-10-11)8(12)5-9(13)14/h3-4,6,8,12H,5H2,1-2H3,(H,13,14)/t8-/m1/s1
• InChI Key： QAQOMSALJOLJEY-MRVPVSSYSA-N
• SMILES： O[C@H](CC(=O)O)C1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.4Ų

Additional information on (3R)-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid

Comprehensive Overview of (3R)-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid (CAS No. 2227801-97-8)

The compound (3R)-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid (CAS No. 2227801-97-8) is a chiral hydroxy acid derivative featuring a pyrazole ring, which has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure combines a propan-2-yl group with a hydroxypropanoic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly intrigued by its potential applications in enzyme inhibition and metabolic pathway modulation, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for chiral building blocks like (3R)-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid has surged due to their role in asymmetric synthesis. This compound’s stereospecificity is critical for developing high-efficacy APIs (Active Pharmaceutical Ingredients), a topic frequently searched in AI-driven drug discovery platforms. Its pyrazole core also resonates with queries about heterocyclic compounds, a hotspot in medicinal chemistry forums.

The hydroxy acid functionality in this compound suggests potential utility in biodegradable polymers, a trending topic in green chemistry. Users often search for eco-friendly alternatives to conventional materials, and derivatives of this molecule could address such needs. Additionally, its propan-2-yl side chain may influence lipophilicity, a key parameter in drug bioavailability studies—another frequent query in pharmacokinetics research.

From a synthetic perspective, CAS No. 2227801-97-8 is often discussed in the context of catalytic asymmetric hydrogenation, a technique pivotal for cost-effective manufacturing. This aligns with industry searches for scalable chiral synthesis methods. The compound’s 1H-pyrazol-5-yl motif is also relevant to crop protection agents, linking it to agrochemical innovation—a sector with growing SEO visibility due to global food security concerns.

Analytical challenges surrounding (3R)-3-hydroxy-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoic acid include stereochemical purity determination, a topic frequently explored in HPLC method development literature. Its UV-active pyrazole ring facilitates detection, making it a model compound for analytical method validation tutorials—a niche yet high-traffic area in chromatography forums.

In conclusion, CAS No. 2227801-97-8 exemplifies the convergence of chiral chemistry, sustainability, and bioactivity. Its multifaceted applications—from pharmaceutical intermediates to green material precursors—ensure its relevance in both academic and industrial discourse, addressing contemporary search trends like AI-aided molecular design and circular economy solutions.